N-(2,5-dimethoxyphenyl)-2,2,7,7-tetramethyltetrahydro-3aH-bis([1,3]dioxolo)[4,5-b:4',5'-d]pyran-5-carboxamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecane-8-carboxamide
• InChI: InChI=1S/C20H27NO8/c1-19(2)26-13-14(27-19)16-18(29-20(3,4)28-16)25-15(13)17(22)21-11-9-10(23-5)7-8-12(11)24-6/h7-9,13-16,18H,1-6H3,(H,21,22)
• InChI Key: HOQIPUDMWKGZOK-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC2C(O1)C(OC3C2OC(O3)(C)C)C(=O)NC4=C(C=CC(=C4)OC)OC)C
• Molecular Formula: C20H27NO8
• Molecular Weight: 409.4 g/mol

Description

N-(2,5-dimethoxyphenyl)-2,2,7,7-tetramethyltetrahydro-3aH-bis([1,3]dioxolo)[4,5-b:4',5'-d]pyran-5-carboxamide is a useful research compound. Its molecular formula is C20H27NO8 and its molecular weight is 409.435. The purity is usually 95%.
BenchChem offers high-quality N-(2,5-dimethoxyphenyl)-2,2,7,7-tetramethyltetrahydro-3aH-bis([1,3]dioxolo)[4,5-b:4',5'-d]pyran-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,5-dimethoxyphenyl)-2,2,7,7-tetramethyltetrahydro-3aH-bis([1,3]dioxolo)[4,5-b:4',5'-d]pyran-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• The compound has been used in the synthesis of magnesium and zinc porphyrazines with galactose moieties. These new compounds were characterized by various analytical techniques including elemental analysis, NMR, IR, UV–vis, and MS spectral data (Baygu et al., 2016).
• Another study involved the synthesis and crystal structure determination of related carboxamide compounds. This process involved the reaction of dimethoxyphenyl derivatives with other chemical entities, characterized by X-ray diffraction and other spectroscopic methods (Prabhuswamy et al., 2016).

Potential Therapeutic Applications

• In pharmacological research, related compounds have been synthesized and evaluated for their potential as anti-inflammatory agents. This includes the synthesis of N-substituted carboxamides and their biological testing against inflammation (El‐Hawash & El-Mallah, 1998).
• Another significant application is in antineoplastic research. A study on the metabolism and disposition of a novel antineoplastic compound related to the given chemical structure revealed insights into its pharmacologic properties and metabolic pathways (Zhang et al., 2011).

Industrial and Environmental Applications

• The compound's derivatives have been used in the development of hydrophobic ionic liquids for the sequestration of Pb2+ ions from aqueous solutions. This application demonstrates its potential in environmental remediation and industrial processes (Jayachandra et al., 2016).
• It has also been involved in the synthesis of glycosylated zinc phthalocyanine-gold nanoparticle conjugates for photodynamic therapy, showing potential in cancer treatment (Dube et al., 2018).